3-Mercapto-1,2,4-benzotriazine

• Molecular Formula: C7H5N3S
• Molecular Weight: 163.20 g/mol
• IUPAC Name: 2H-1,2,4-benzotriazine-3-thione
• InChI: InChI=1S/C7H5N3S/c11-7-8-5-3-1-2-4-6(5)9-10-7/h1-4H,(H,8,10,11)
• InChI Key: FNCSCJHAYCDTIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=S)NN=C2C=C1

Description

3-Mercapto-1,2,4-benzotriazine is a chemical compound with the molecular formula C7H5N3S . It belongs to the 1,2,4-benzotriazine chemical family, a well-known scaffold present in numerous pharmacologically active compounds and of significant interest in materials science . This core structure is recognized for its similarity to bioactive purine and pyrimidine scaffolds, making it a valuable entity in medicinal chemistry research . The 1,2,4-triazine ring and its derivatives are frequently investigated for their broad spectrum of biological activities, which include potential anticancer, antimicrobial, anti-inflammatory, and antiviral properties . Furthermore, research into related benzotriazine structures highlights their role as hypoxia-activated prodrugs in oncology research, suggesting a potential area of application for this compound . Beyond biomedical applications, the 1,2,4-benzotriazine structure is a subject of study in industrial chemistry. For instance, research on competitive adsorption behaviors in acidic solutions on copper electrodes provides insights into its potential use in surface science and electroplating additive research . This product is intended for research and development purposes in a laboratory setting only. It is not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions.

Scientific Research Applications

The biological activity of 3-Mercapto-1,2,4-benzotriazine is primarily attributed to the presence of the 1,2,4-triazole moiety, which is known for its pharmacological properties. Research has shown that derivatives of this compound exhibit a range of biological activities:

• Antimicrobial Properties : Compounds containing the 1,2,4-triazole ring have demonstrated significant antimicrobial activity against various pathogens. For instance, studies have reported that certain 1,2,4-triazole derivatives possess potent antifungal activity against Candida albicans and Aspergillus fumigatus, with minimum inhibitory concentration (MIC) values indicating their effectiveness compared to standard antifungal agents .
• Anticancer Activity : The anticancer potential of 3-Mercapto-1,2,4-benzotriazine derivatives has been explored extensively. For example, a series of synthesized compounds showed significant antiproliferative effects against various cancer cell lines, including leukemia and melanoma. Molecular docking studies suggest that these compounds may act as inhibitors of specific cancer-related enzymes .
• Antiviral Effects : Recent investigations have highlighted the antiviral potential of mercapto-substituted triazoles. These compounds have been shown to inhibit viral replication in certain models, suggesting their utility in developing new antiviral therapies .

Synthesis and Structure-Activity Relationship

The synthesis of 3-Mercapto-1,2,4-benzotriazine typically involves multi-step reactions starting from readily available precursors. The structure-activity relationship (SAR) studies are crucial for understanding how modifications to the molecular structure can enhance biological activity:

• Modification Studies : The introduction of various substituents at different positions on the triazole ring has been shown to affect the biological properties significantly. For example, substituents such as halogens or nitro groups at specific positions have been correlated with increased antifungal and anticancer activities .

Case Studies and Research Findings

Several key studies illustrate the applications and effectiveness of 3-Mercapto-1,2,4-benzotriazine:

Study	Focus	Findings
Mioc et al. (2017)	Anticancer Activity	Identified several derivatives with significant antiproliferative effects on leukemia and melanoma cell lines through molecular docking .
Abdel-Rahman et al. (2020)	Antimicrobial Properties	Demonstrated strong antimicrobial activity against multi-drug resistant strains with MIC values lower than conventional treatments .
PMC Article (2020)	Antiviral Activity	Showed effectiveness against viral replication in laboratory settings, indicating potential for therapeutic development .

Comparison with Similar Compounds

Comparison with Similar Compounds

3-Mercapto-1,2,4-Triazole Derivatives

• Structure : Replaces the triazine core with a 1,2,4-triazole ring, retaining the -SH group at position 3.
• Synthesis : Typically synthesized via cyclization of thioureas or acylthiosemicarbazides using KOH or concentrated H₂SO₄ .
• Biological Activity :
  • Broad-spectrum antimicrobial activity against bacteria (e.g., Staphylococcus aureus) and fungi (e.g., Candida albicans) .
  • Anticancer activity via G2/M cell cycle arrest in lung (A549), breast (MCF7), and ovarian (SKOV3) cancer cells .

Benzotriazolo-Triazinone Derivatives

• Structure: Fused triazolo-triazine system with a benzylmercapto group at position 3 (e.g., 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8-one) .
• Synthesis: Formed via cyclization of hydrazino-triazinones with carbon disulfide, followed by S-benzylation .
• Structural Features : Extensive hydrogen bonding (N–H⋯N, N–H⋯O) and π-π stacking stabilize the crystal lattice, enhancing solubility and bioavailability .
• Biological Activity: Limited data on direct pharmacological effects, but structural analogs are explored for enzyme inhibition and anticancer applications .

Key Difference : The fused ring system increases molecular rigidity, which may improve target specificity but complicate synthetic scalability .

3-Amino-1,2,4-Benzotriazine Derivatives (Tirapazamine Analogs)

• Structure: Features an amino (-NH₂) group at position 3 and two N-oxide groups (e.g., tirapazamine, 3-amino-1,2,4-benzotriazine 1,4-dioxide) .
• Synthesis : Bioreductive activation under hypoxia generates cytotoxic radicals via one-electron reduction by NADPH:cytochrome P450 oxidoreductase .
• Biological Activity :
  • Hypoxia-selective DNA damage in solid tumors, with efficacy demonstrated in phase III clinical trials .
  • Metabolites like the 4-oxide derivative retain partial activity but require enzymatic activation .

Key Difference: The N-oxide groups enable hypoxia-selective activation, a mechanism absent in non-oxidized mercapto derivatives .

3,3-Disubstituted Dihydro-1,2,4-Benzotriazines

• Structure : Partially saturated triazine core with bulky substituents (e.g., spiro-cyclopentyl or benzyl groups) at position 3 .
• Synthesis : Condensation of nitrobenzaldehydes with hydrazines or Grignard reagents .
• Functionalized analogs (e.g., carboxylate or amino substituents) exhibit anti-inflammatory and antioxidant properties .
• Pharmacology : High lipophilicity of inert derivatives limits bioavailability, underscoring the need for polar functional groups .

Data Tables

Table 1. Structural and Functional Comparison

Compound	Core Structure	Key Substituents	Notable Activity	Clinical Stage
3-Mercapto-1,2,4-benzotriazine	Benzene-fused triazine	-SH at C3	Antiviral (preclinical)	Preclinical
3-Mercapto-1,2,4-triazole	1,2,4-Triazole	-SH at C3	Antimicrobial, anticancer	Preclinical
Tirapazamine	Benzotriazine dioxide	-NH₂, 1,4-N-oxides	Hypoxic anticancer	Phase III
Benzotriazolo-triazinone	Fused triazolo-triazine	Benzylmercapto at C3	Structural model	N/A

Preparation Methods

Cyclization of o-Nitrophenylthiourea

The most widely documented method involves the cyclization of o-nitrophenylthiourea, a reaction that proceeds via intramolecular nucleophilic attack and elimination. In this process, the nitro group facilitates aromatic cyclization, while the thiourea moiety provides the sulfur atom necessary for mercapto group formation.

Reaction Conditions :

• Solvent : Polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile enhance reaction efficiency.

• Temperature : Heating at 80–100°C for 12–24 hours ensures complete cyclization.

• Acid/Base Catalysis : Mild bases like potassium carbonate stabilize intermediates, while acetic acid neutralizes byproducts.

Mechanistic Pathway :

• Nitro Reduction : The nitro group is reduced to an amine, generating a reactive intermediate.

• Cyclization : The amine attacks the thiourea carbon, forming the triazine ring.

• Sulfur Retention : Elimination of ammonia yields the mercapto group at the 3-position.

Yield and Purity :

• Typical yields range from 60% to 75%.

• Purification via recrystallization from ethanol or water removes unreacted starting materials.

Functional Group Modification Strategies

Method	Starting Material	Solvent	Temperature (°C)	Yield (%)	Purity (%)
Cyclization	o-Nitrophenylthiourea	DMF	80–100	65–75	95–98
Methylation	3-Mercapto-1,2,4-benzotriazine	Acetone	25–40	85–90	99

Industrial-Scale Optimization

Neutralization and Precipitation

Post-reaction neutralization with organic acids (e.g., acetic acid) ensures product stability. A study on tirapazamine demonstrated that adding 1.3 moles of acetic acid per mole of base precipitates the compound with 98% purity. For 3-mercapto derivatives, this step prevents oxidation of the thiol group, a common degradation pathway.

Challenges and Mitigation Strategies

Oxidation of the Mercapto Group

The -SH group is prone to oxidation, forming disulfide bridges or sulfonic acids. To address this:

• Inert Atmosphere : Reactions are conducted under nitrogen or argon.

• Antioxidants : Additives like ascorbic acid stabilize the thiol during purification.

Byproduct Formation

Cyclization reactions often produce N-oxide derivatives (e.g., 3-mercapto-1,2,4-benzotriazine-1-oxide), which require reduction to the parent compound. Catalytic hydrogenation (H₂/Pd-C) or phosphorus trichloride effectively removes the oxide group.

Analytical Characterization

Spectroscopic Techniques

• IR Spectroscopy : The S-H stretch appears at 2550–2600 cm⁻¹, confirming mercapto group presence.

• NMR : $^1H$ NMR shows a singlet at δ 3.8–4.2 ppm for the triazine protons, while $^{13}C$ NMR reveals a quaternary carbon at δ 160–170 ppm.

Chromatographic Purity Assessment

HPLC with UV detection (λ = 254 nm) resolves 3-mercapto-1,2,4-benzotriazine from N-oxide byproducts, with retention times differing by 1.5–2.0 minutes .

Q & A

Q. Solutions :

• Time-resolved spectroscopy : Laser flash photolysis to capture transient intermediates .
• LC-MS/MS : Stable isotope-labeled analogs (e.g., ¹³C-TPZ) for tracking degradation pathways .
• EPR spin trapping : Use 5,5-dimethyl-1-pyrroline-N-oxide (DMPO) to stabilize radicals for detection .